Cas no 60372-28-3 ( )

  structure
  structure
Product Name: 
CAS No:60372-28-3
MF:C16H23NS2
MW:293.490521669388
CID:951767
PubChem ID:302697
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-nonylsulfanyl-1,3-benzothiazole
    • 2-(nonylsulfanyl)-1,3-benzothiazole
    • AC1L7137
    • NSC190392
    • NSC-190392
    • 60372-28-3
    • DTXSID10307219
    •  
    • Inchi: 1S/C16H23NS2/c1-2-3-4-5-6-7-10-13-18-16-17-14-11-8-9-12-15(14)19-16/h8-9,11-12H,2-7,10,13H2,1H3
    • InChI Key: HBRRXUWFTFCINI-UHFFFAOYSA-N
    • SMILES: S(C1=NC2C=CC=CC=2S1)CCCCCCCCC

Computed Properties

  • Exact Mass: 293.12739
  • Monoisotopic Mass: 293.12719208g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 9
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • PSA: 12.89
  • LogP: 6.13900
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